![molecular formula C6H8O2 B1275520 Spiro[2.2]pentane-1-carboxylic Acid CAS No. 17202-64-1](/img/structure/B1275520.png)
Spiro[2.2]pentane-1-carboxylic Acid
Overview
Description
Spiro[2.2]pentane-1-carboxylic Acid is a chemical compound with the molecular formula C6H8O2 . It is a derivative of spiro[2.2]pentane, which is the simplest spiro-connected cycloalkane .
Synthesis Analysis
The synthesis of spiro compounds like Spiro[2.2]pentane-1-carboxylic Acid often involves complex chemical reactions . For instance, Gustavson produced cyclopropane by reacting 1,3-dibromopropane with ground-up zinc metal . The same reaction was tried with 2,2-bis(bromomethyl)-1,3-dibromopropane, which is easily obtained by reacting pentaerythritol with hydrobromic acid .Molecular Structure Analysis
The molecular structure of Spiro[2.2]pentane-1-carboxylic Acid is characterized by a unique spiro connection . Electron diffraction studies have shown two different C-C lengths in the molecule; the bonds to the quaternary (“spiro”) carbon atom are shorter (146.9 pm) than those between the methylene groups (CH2–CH2, 151.9 pm) .Chemical Reactions Analysis
Spiro[2.2]pentane-1-carboxylic Acid, like other spiro compounds, can undergo a variety of chemical reactions . For example, when heated, molecules of spiropentane labelled with deuterium atoms undergo a topomerization or “stereomutation” reaction, similar to that of cyclopropane .Physical And Chemical Properties Analysis
Spiro[2.2]pentane-1-carboxylic Acid has a molecular weight of 112.13 . It is a solid or semi-solid or liquid substance . The compound has a density of 1.3±0.1 g/cm3, a boiling point of 224.3±8.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.9 mmHg at 25°C .Scientific Research Applications
Pharmaceutical Synthesis
Spiro[2.2]pentane-1-carboxylic Acid is utilized in the synthesis of complex pharmaceutical compounds. Its unique spirocyclic structure is beneficial in creating drugs with specific three-dimensional orientations, which can be critical for binding to biological targets. For instance, it’s used in the synthesis of spiropiperidine derivatives, which show promise in treating various neurological disorders .
Chemical Synthesis
It is a precursor in the multistep synthesis of complex organic molecules. Its incorporation into larger molecules can significantly alter the chemical and physical properties, leading to substances with novel characteristics .
Safety and Hazards
Mechanism of Action
Target of Action
Spiro[2.2]pentane-1-carboxylic Acid is a complex compound with a unique structure
Mode of Action
The mode of action of Spiro[2It’s known that the compound has been used in the synthesis of novel polyspirocyclic cyclopropane amino acids
Biochemical Pathways
The biochemical pathways affected by Spiro[2The compound has been used in the synthesis of novel polyspirocyclic cyclopropane amino acids , which suggests it may play a role in amino acid synthesis or metabolism.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Spiro[2The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . .
Result of Action
The molecular and cellular effects of Spiro[2Given its use in the synthesis of novel polyspirocyclic cyclopropane amino acids , it may have effects on protein synthesis or function.
properties
IUPAC Name |
spiro[2.2]pentane-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8O2/c7-5(8)4-3-6(4)1-2-6/h4H,1-3H2,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAHIIXTYAWFIFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CC2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10402612 |
Source
|
| Record name | Spiro[2.2]pentane-1-carboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10402612 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Spiro[2.2]pentane-1-carboxylic Acid | |
CAS RN |
17202-64-1 |
Source
|
| Record name | Spiro[2.2]pentane-1-carboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10402612 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Spiro[2.2]pentane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Spiro[2.2]pentane-1-carboxylic Acid being identified in Ionidium suffruticosum?
A1: While the exact biological activity of Spiro[2.2]pentane-1-carboxylic Acid itself is not explored in the provided research [], its presence as one of the major identified components in Ionidium suffruticosum through GCMS analysis [] suggests it may contribute to the plant's overall bioactivity. Further investigation is needed to determine its specific role and potential applications.
Q2: Are there any known methods for synthesizing Spiro[2.2]pentane-1-carboxylic Acid or related compounds?
A2: Although not specifically mentioned in the provided research, the synthesis of similar compounds, specifically (±)-4-[(Amino(carboxymethyl)]spiro[2.2]pentane-1-carboxylic Acid, has been achieved []. This method utilizes a Bucherer-Berg reaction followed by hydrolysis, showcasing a potential pathway for synthesizing related spiro compounds. This suggests that similar synthetic approaches could potentially be adapted for the synthesis of Spiro[2.2]pentane-1-carboxylic Acid.
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